molecular formula C13H16ClNO3 B2416071 2-Chloro-N-(3-methoxy-3,4-dihydro-2H-chromen-4-yl)propanamide CAS No. 2411239-61-5

2-Chloro-N-(3-methoxy-3,4-dihydro-2H-chromen-4-yl)propanamide

Cat. No.: B2416071
CAS No.: 2411239-61-5
M. Wt: 269.73
InChI Key: XMGVRDMDTKJSFR-UHFFFAOYSA-N
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Description

2-Chloro-N-(3-methoxy-3,4-dihydro-2H-chromen-4-yl)propanamide is an organic compound that belongs to the class of chromene derivatives. Chromenes are known for their diverse biological activities and are often used in the synthesis of pharmaceuticals and agrochemicals. This particular compound features a chromene core with a chloro and methoxy substituent, making it a valuable intermediate in organic synthesis.

Properties

IUPAC Name

2-chloro-N-(3-methoxy-3,4-dihydro-2H-chromen-4-yl)propanamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H16ClNO3/c1-8(14)13(16)15-12-9-5-3-4-6-10(9)18-7-11(12)17-2/h3-6,8,11-12H,7H2,1-2H3,(H,15,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XMGVRDMDTKJSFR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(=O)NC1C(COC2=CC=CC=C12)OC)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H16ClNO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

269.72 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-N-(3-methoxy-3,4-dihydro-2H-chromen-4-yl)propanamide typically involves the following steps:

    Starting Materials: The synthesis begins with commercially available 3-methoxy-3,4-dihydro-2H-chromen-4-one.

    Chlorination: The chromenone is chlorinated using thionyl chloride (SOCl₂) to introduce the chloro group at the 2-position.

    Amidation: The resulting 2-chloro-3-methoxy-3,4-dihydro-2H-chromen-4-one is then reacted with propanamide in the presence of a base such as triethylamine (Et₃N) to form the final product.

Industrial Production Methods

In an industrial setting, the synthesis of 2-Chloro-N-(3-methoxy-3,4-dihydro-2H-chromen-4-yl)propanamide can be scaled up using continuous flow reactors. This allows for better control over reaction conditions, higher yields, and reduced production costs.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-N-(3-methoxy-3,4-dihydro-2H-chromen-4-yl)propanamide undergoes several types of chemical reactions, including:

    Nucleophilic Substitution: The chloro group can be replaced by various nucleophiles such as amines, thiols, or alkoxides.

    Oxidation: The methoxy group can be oxidized to a hydroxyl group using oxidizing agents like potassium permanganate (KMnO₄).

    Reduction: The carbonyl group in the chromene core can be reduced to an alcohol using reducing agents like sodium borohydride (NaBH₄).

Common Reagents and Conditions

    Nucleophilic Substitution: Reagents such as sodium azide (NaN₃) or potassium thiocyanate (KSCN) in polar aprotic solvents like dimethylformamide (DMF).

    Oxidation: Potassium permanganate (KMnO₄) in aqueous or alkaline conditions.

    Reduction: Sodium borohydride (NaBH₄) in methanol or ethanol.

Major Products Formed

    Nucleophilic Substitution: Formation of substituted amides, thiols, or ethers.

    Oxidation: Formation of hydroxylated derivatives.

    Reduction: Formation of alcohol derivatives.

Scientific Research Applications

2-Chloro-N-(3-methoxy-3,4-dihydro-2H-chromen-4-yl)propanamide has several scientific research applications:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Investigated for its potential use in drug development, particularly in the design of novel therapeutic agents.

    Industry: Utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Chloro-N-(3-methoxy-3,4-dihydro-2H-chromen-4-yl)propanamide involves its interaction with specific molecular targets. The chloro and methoxy groups play a crucial role in its binding affinity and selectivity towards these targets. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular pathways involved.

Comparison with Similar Compounds

Similar Compounds

    2-Chloro-N-(3-hydroxy-3,4-dihydro-2H-chromen-4-yl)propanamide: Similar structure but with a hydroxyl group instead of a methoxy group.

    2-Chloro-N-(3-methyl-3,4-dihydro-2H-chromen-4-yl)propanamide: Similar structure but with a methyl group instead of a methoxy group.

    2-Chloro-N-(3-ethoxy-3,4-dihydro-2H-chromen-4-yl)propanamide: Similar structure but with an ethoxy group instead of a methoxy group.

Uniqueness

2-Chloro-N-(3-methoxy-3,4-dihydro-2H-chromen-4-yl)propanamide is unique due to the presence of the methoxy group, which can influence its chemical reactivity and biological activity. The methoxy group can enhance the compound’s lipophilicity, potentially improving its ability to penetrate cell membranes and interact with intracellular targets.

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